Cas no 1270403-50-3 (3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1270403-50-3
• MF: C₉H₈ClFN₂
• MW: 198.624624252319
• CID: 5583197
• PubChem ID: 55271128
• Update Time: 2025-06-15

3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-5-chloro-2-fluoro-
• N14975
• AKOS006320133
• 1270403-50-3

• Inchi： 1S/C9H8ClFN2/c10-6-1-2-8(11)7(5-6)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： WCBBXZNZFWULGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(CC#N)N)F

Computed Properties

• Exact Mass: 198.0360041g/mol
• Monoisotopic Mass: 198.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 336.1±37.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)

Additional information on 3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE

Introduction to 3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE (CAS No. 1270403-50-3)

3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1270403-50-3, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both amino and nitrile functional groups, coupled with a fluorophenyl moiety, makes it a valuable building block for drug discovery and material science applications.

The significance of 3-AMINO-3-(5-CHLORO-2-FLUOROPHENYL)PROPANENITRILE lies in its ability to serve as a precursor for the development of novel therapeutic agents. In recent years, there has been a surge in research focused on fluorinated aromatic compounds, which are known to enhance the metabolic stability and binding affinity of drug candidates. The presence of both chlorine and fluorine substituents in the phenyl ring of this compound contributes to its unique electronic and steric properties, making it an attractive candidate for further functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of 3-amino-3-(5-chloro-2-fluorophenyl)propanenitrile in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential utility in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The nitrile group can be readily converted into other functional moieties such as carboxylic acids or amides, expanding its synthetic utility.

In addition to its pharmaceutical applications, CAS No. 1270403-50-3 has shown promise in agrochemical research. The structural features of this compound contribute to its efficacy as a precursor for herbicides and pesticides. The chloro and fluoro substituents enhance its bioactivity by improving lipophilicity and resistance to degradation, making it a favorable candidate for crop protection formulations.

The synthesis of 3-amino-3-(5-chloro-2-fluorophenyl)propanenitrile typically involves multi-step organic reactions, starting from readily available aromatic precursors. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent industry standards. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the fluorine and chlorine atoms at the desired positions on the phenyl ring.

From a computational chemistry perspective, CAS No. 1270403-50-3 has been extensively studied to understand its molecular interactions and mechanistic pathways. Molecular docking simulations have revealed that this compound can bind effectively to target proteins with high affinity, suggesting its potential as a lead compound in drug development. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is essential for predicting reactivity and stability.

The environmental impact of 3-amino-3-(5-chloro-2-fluorophenyl)propanenitrile has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Biocatalytic methods using engineered enzymes have shown promise in achieving high selectivity and efficiency during the synthesis process.

In conclusion, 3-amino-3-(5-chloro-2-fluorophenyl)propenenitrile (CAS No. 1270403-50-3) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical biology and material science.